Cas no 1162-64-7 (1,3-Isobenzofurandione, 4,7-diphenyl-)
1162-64-7 structure
Product Name:1,3-Isobenzofurandione, 4,7-diphenyl-
CAS No:1162-64-7
MF:C20H12O3
MW:300.307485580444
CID:1205663
PubChem ID:627170
Update Time:2025-04-20
1,3-Isobenzofurandione, 4,7-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Isobenzofurandione, 4,7-diphenyl-
- 4,7-diphenyl-2-benzofuran-1,3-dione
- 3,6-diphenylphthalic anhydride
- AKOS003267237
- DTXSID90347870
- 1162-64-7
- 4,7-Diphenylisobenzofuran-1,3-dione
- 4,7-Diphenyl-2-benzofuran-1,3-dione #
- SLWAADXFJSKGOJ-UHFFFAOYSA-N
-
- Inchi: 1S/C20H12O3/c21-19-17-15(13-7-3-1-4-8-13)11-12-16(18(17)20(22)23-19)14-9-5-2-6-10-14/h1-12H
- InChI Key: SLWAADXFJSKGOJ-UHFFFAOYSA-N
- SMILES: O1C(C2C(C3C=CC=CC=3)=CC=C(C3C=CC=CC=3)C=2C1=O)=O
Computed Properties
- Exact Mass: 373.13147
- Monoisotopic Mass: 300.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 63.68
1,3-Isobenzofurandione, 4,7-diphenyl- Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
1162-64-7 (1,3-Isobenzofurandione, 4,7-diphenyl-) Related Products
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- 1985-37-1(1-Phenyl-2,3-naphthalenedicarboxylic Anhydride)
- 106426-63-5(1,2,4,5-Benzenetetracarboxylic Dianhydride-d2)
- 4792-30-7(4-Methylisobenzofuran-1,3-dione)
- 4741-53-1(Tetraphenylphthalic anhydride)
- 552-30-7(Trimellitic Anhydride)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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